Cas no 108087-84-9 (N-(4-Ethoxyphenyl)maleamic acid)

• Product Name: N-(4-Ethoxyphenyl)maleamic acid
• CAS No: 108087-84-9
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 91341
• PubChem ID: 1808883
• Update Time: 2025-04-18

N-(4-Ethoxyphenyl)maleamic acid Chemical and Physical Properties

Names and Identifiers

• N-(4-Ethoxyphenyl)maleamic acid
• Maleinsaeure-mono-p-ethoxy-anilid
• Maleinsaeure-mono-p-phenetidid
• ASISCHEM Z41750
• -4-((4-Ethoxyphenyl)
• 4'-ETHOXYMALEANILIC ACID
• 4-(4-ETHOXYANILINO)-4-OXOBUT-2-ENOIC ACID
• 3-(4-ETHOXY-PHENYLCARBAMOYL)-ACRYLIC ACID
• (Z)-4-(4-Ethoxyanilino)-4-oxo-2-butenoic acid
• (Z)-4-((4-ethoxyphenyl)amino)-4-oxobut-2-enoicacid
• 108087-84-9
• 51992-13-3
• 2-Butenoic acid, 4-[(4-ethoxyphenyl)amino]-4-oxo-, (2Z)-
• (Z)-4-(4-ethoxyanilino)-4-oxobut-2-enoic acid
• (Z)-4-((4-ethoxyphenyl)amino)-4-oxobut-2-enoic acid
• (2Z)-4-[(4-ethoxyphenyl)amino]-4-oxobut-2-enoic acid
• AKOS000296027
• SR-01000202884-1
• F0856-0438
• SR-01000202884
• BIM-0016306.P001
• CCG-5352
• (2Z)-3-[(4-ETHOXYPHENYL)CARBAMOYL]PROP-2-ENOIC ACID
• STK094085

• Inchi： 1S/C12H13NO4/c1-2-17-10-5-3-9(4-6-10)13-11(14)7-8-12(15)16/h3-8H,2H2,1H3,(H,13,14)(H,15,16)/b8-7-
• InChI Key： LMTIUWRMRAZPEN-FPLPWBNLSA-N
• SMILES： O(CC)C1C=CC(=CC=1)NC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 235.08400
• Monoisotopic Mass: 235.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 78.5

Experimental Properties

• Color/Form: liquid
• Density: 1.3±0.1 g/cm3
• Melting Point: 188-189℃
• Boiling Point: 476.7±45.0 °C at 760 mmHg
• Flash Point: 242.1±28.7 °C
• Refractive Index: 1.596
• PSA: 75.63000
• LogP: 1.73760
• Solubility: Not determined
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

N-(4-Ethoxyphenyl)maleamic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Safety Term：Risk Statements 36/37/38Safety Statements 26-36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)